methyl 4-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate
Description
Methyl 4-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate is a structurally complex heterocyclic compound featuring a pyrrole core substituted with a 5-fluoro-2-oxoindole moiety, a furan ring, and a methyl ester group.
Properties
Molecular Formula |
C19H15FN2O4 |
|---|---|
Molecular Weight |
354.3 g/mol |
IUPAC Name |
methyl 4-(5-fluoro-2-oxo-1,3-dihydroindol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate |
InChI |
InChI=1S/C19H15FN2O4/c1-9-14(19(24)25-2)16(17(21-9)13-4-3-7-26-13)15-11-8-10(20)5-6-12(11)22-18(15)23/h3-8,15,21H,1-2H3,(H,22,23) |
InChI Key |
KZEVRJDOAUNNGX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(N1)C2=CC=CO2)C3C4=C(C=CC(=C4)F)NC3=O)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Methyl 4-(4-Amino-1-(1-(5-Fluoro-3-(3-Fluorophenyl)-4-Oxo-4H-Chromen-2-Yl)Ethyl)-1H-Pyrazolo[3,4-d]Pyrimidin-3-Yl)Thiophene-2-Carboxylate ()
- Key Similarities : Shares a fluorinated indole-like system (5-fluoro-4-oxochromen-2-yl) and a methyl ester group.
- Key Differences : Incorporates a pyrazolo[3,4-d]pyrimidine core instead of a pyrrole and a thiophene substituent.
- Physical Properties : Melting point = 227–230°C; molecular weight = 560.2 g/mol.
5-[(Z)-(5-Fluoro-2-Oxo-Indolin-3-Ylidene)Methyl]-2,4-Dimethyl-1H-Pyrrole-3-Carboxylic Acid ()
- Key Similarities : Contains a 5-fluoro-2-oxoindolinyl group and a pyrrole-carboxylic acid moiety.
- Key Differences : Replaces the furan ring with a methyl-substituted pyrrole and lacks the methyl ester.
- Functional Implications : The carboxylic acid group (vs. ester in the target compound) may reduce cell permeability but enhance binding to polar targets .
Physicochemical and Spectroscopic Properties
Thermal Stability
Molecular Weight and Bioavailability
- Target Compound : Estimated molecular weight ≈ 400–450 g/mol (based on structural analogues).
- Comparison: Larger than 5-fluorooxindole (MW ≈ 165 g/mol, ) but smaller than ’s chromenone derivative (560 g/mol), suggesting intermediate bioavailability .
Q & A
Q. Basic
- NMR Analysis: ¹H/¹³C NMR identifies substituent positions (e.g., methyl groups at C2, furan protons at δ 6.2–7.4 ppm). ¹⁹F NMR confirms fluorine attachment on the indole ring .
- Mass Spectrometry: High-resolution ESI-MS validates molecular weight (e.g., [M+H]+ at m/z 397.12).
- X-ray Crystallography: Single-crystal diffraction resolves stereochemistry and intermolecular interactions (e.g., hydrogen bonding between the carbonyl and NH groups) .
How can computational methods like DFT predict reactivity and stability?
Q. Advanced
- DFT Studies: Calculate frontier molecular orbitals (HOMO-LUMO gaps) to predict electrophilic/nucleophilic sites. For example, the furan ring’s electron-rich nature increases susceptibility to electrophilic substitution .
- Molecular Dynamics Simulations: Model solvation effects (e.g., in DMSO) to assess stability under physiological conditions.
- Contradiction Resolution: Discrepancies between computational and experimental data (e.g., bond angles) may arise from crystal packing forces, requiring refinement of basis sets .
What strategies address contradictory bioactivity data in different assays?
Q. Advanced
- Assay Variables: Differences in cell lines (e.g., HEK293 vs. HeLa) or incubation times can alter IC₅₀ values. Standardize protocols using positive controls (e.g., doxorubicin for cytotoxicity) .
- Purity Verification: HPLC-MS quantifies impurities (e.g., unreacted oxindole precursors) that may interfere with activity .
- Metabolic Stability: Liver microsome assays identify rapid degradation pathways, explaining low in vivo efficacy despite strong in vitro results .
What are common impurities during synthesis, and how are they mitigated?
Q. Basic
- By-Products: Partial cyclization intermediates or dimerized furan derivatives.
- Mitigation:
How does the crystal structure inform intermolecular interactions and solid-state stability?
Q. Advanced
- Hydrogen Bonding: The indole NH forms a hydrogen bond with the pyrrole carbonyl, stabilizing the planar conformation. This interaction is critical for packing efficiency and melting point (~220°C) .
- π-Stacking: Furan and indole rings exhibit face-to-face stacking (3.5 Å spacing), influencing solubility and photostability .
- Thermogravimetric Analysis (TGA): Correlate weight loss with decomposition temperatures to assess thermal stability .
What in silico tools predict metabolic pathways and drug-likeness?
Q. Advanced
- ADMET Prediction: Software like SwissADME evaluates Lipinski’s Rule of Five (e.g., logP ~2.8 suggests moderate bioavailability).
- CYP450 Metabolism: Docking studies with CYP3A4 identify potential oxidation sites (e.g., methyl groups on the pyrrole ring) .
- Contradiction Analysis: Discrepancies between predicted and observed half-lives may arise from unaccounted phase II conjugation pathways .
How can regioselectivity challenges in functionalization be addressed?
Q. Advanced
- Directing Groups: Introduce temporary protecting groups (e.g., Boc on the indole NH) to steer electrophilic substitution to the furan ring .
- Metal-Mediated Coupling: Suzuki-Miyaura reactions selectively modify the pyrrole ring’s C4 position using Pd(PPh₃)₄ and aryl boronic acids .
- Microwave-Assisted Synthesis: Short reaction times (10–15 min) reduce side reactions during halogenation .
Notes
- Reliable Sources: References are drawn from peer-reviewed journals, theses, and crystallography studies, excluding non-academic platforms like BenchChem.
- Methodological Rigor: Answers emphasize reproducible protocols, data validation, and conflict resolution aligned with industry standards.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
